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Compound of Interest

Compound Name: TCO-PEG12-NHS ester

Cat. No.: B2696383

Audience: Researchers, scientists, and drug development professionals.

Introduction

TCO-PEG12-NHS ester is a heterobifunctional crosslinker designed for the efficient labeling of
amine-containing molecules, such as proteins, antibodies, and peptides.[1] This reagent
incorporates three key functional elements:

o Atrans-cyclooctene (TCO) group, which participates in exceptionally fast and bioorthogonal
inverse-electron-demand Diels-Alder (IEDDA) "click chemistry"” reactions with tetrazine-
modified molecules.[2][3]

e A hydrophilic 12-unit polyethylene glycol (PEG12) spacer, which enhances water solubility,
reduces aggregation of conjugates, and minimizes steric hindrance.[3][4]

» An N-hydroxysuccinimide (NHS) ester, an amine-reactive group that forms a stable, covalent
amide bond with primary amines (e.g., the side chain of lysine residues) under mild
conditions.

The combination of amine reactivity and bioorthogonal ligation makes TCO-PEG12-NHS ester
a powerful tool for various applications, including the development of antibody-drug conjugates
(ADCs), PROTACSs, fluorescent imaging probes, and targeted drug delivery systems. The
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reaction is chemoselective, biocompatible, and proceeds rapidly without the need for a copper
catalyst.

Principle of Reaction

The bioconjugation process involves two primary steps. First, the NHS ester of the TCO-

PEG12-NHS reagent reacts with primary amines on the target molecule to form a stable TCO-
labeled intermediate. Second, this intermediate is reacted with a tetrazine-containing molecule
of interest, leading to the formation of the final conjugate through a rapid IEDDA cycloaddition.
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Step 1: Amine Labeling

Amine-Containing
Molecule (e.g., Protein)

TCO-PEG12-NHS Ester

NHS Ester Reaction

(pH 7.2 - 8.5)
Step 2: Bioorthogonal Click Reaction
\ \
TCO-Labeled Molecule Tetrazine-labeled
Molecule

iEDDA Cycloadditian
(Click Chemistfy)

Y

Final Bioconjugate
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1. Prepare Protein Solution 2. Prepare TCO-PEG12-NHS
(1-5 mg/mL in amine-free buffer, pH 7.2-8.5) (20 mM in anhydrous DMSO)

7

3. Mix Reagents
(Add 10-30x molar excess of TCO reagent to protein)

'

4. Incubate
(1 hour at Room Temperature)

'

5. Quench Reaction
(Add 1M Tris-HCI to 50-100 mM final concentration)

l

6. Purify Conjugate
(Spin Desalting Column)

l

7. Characterize & Store

(TCO-labeled protein at 4°C or -80°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PEG12-NHS Ester to Amine-Containing Molecules]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2696383#bioconjugation-of-tco-pegl2-
nhs-ester-to-amine-containing-molecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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